Chlorthal-dimethyl Chlorthal-dimethyl Dacthal is a diester and a methyl ester.
Brand Name: Vulcanchem
CAS No.: 1861-32-1
VCID: VC0523568
InChI: InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
SMILES: COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
Molecular Formula: C10H6Cl4O4
Molecular Weight: 332.0 g/mol

Chlorthal-dimethyl

CAS No.: 1861-32-1

Cat. No.: VC0523568

Molecular Formula: C10H6Cl4O4

Molecular Weight: 332.0 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Chlorthal-dimethyl - 1861-32-1

Specification

Description Dacthal is a diester and a methyl ester.
CAS No. 1861-32-1
Molecular Formula C10H6Cl4O4
Molecular Weight 332.0 g/mol
IUPAC Name dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate
Standard InChI InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
Standard InChI Key NPOJQCVWMSKXDN-UHFFFAOYSA-N
Impurities Dimethyl tetrachloroterephthalate is known to contain hexachlorobenzene at <0.3%.
SMILES COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
Canonical SMILES COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
Appearance Solid powder
Boiling Point 365.0 °C
Colorform CRYSTALS FROM METHANOL
COLORLESS CRYSTALS
Melting Point 155-156 °C

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